Cas no 321848-48-0 (5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 321848-48-0
• MF: C₁₂H₇Cl₂F₃N₂O₂
• MW: 339.097391366959
• MDL: MFCD01935965
• CID: 3060990
• PubChem ID: 2774034
• Update Time: 2025-10-18

5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• <br>5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbalde hyde
• 6K-310S
• 5-(2,4-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
• MFCD01935965
• 321848-48-0
• AKOS005070917
• CS-0333032
• 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD01935965
• Inchi： 1S/C12H7Cl2F3N2O2/c1-19-11(7(5-20)10(18-19)12(15,16)17)21-9-3-2-6(13)4-8(9)14/h2-5H,1H3
• InChI Key： CMSJMPQRMWUIIJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1=C(C=O)C(C(F)(F)F)=NN1C)Cl

Computed Properties

• Exact Mass: 337.9836673Da
• Monoisotopic Mass: 337.9836673Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Additional information on 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Analysis of 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 321848-48-0)

5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 321848-48-0) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in modern chemistry. The presence of trifluoromethyl and dichlorophenoxy groups in its structure enhances its reactivity and potential utility in various industrial applications.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde?" Researchers have explored its use as an intermediate in the synthesis of advanced agrochemicals, particularly in the development of herbicides and plant growth regulators. The trifluoromethyl group is a key structural feature that often imparts enhanced biological activity, making this compound a valuable candidate for further study.

Another trending topic in the scientific community is the environmental impact of chemical compounds. While 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde is not classified as a hazardous substance, its degradation products and metabolites are subjects of ongoing research. Scientists are particularly interested in understanding its biodegradation pathways and potential effects on non-target organisms. This aligns with the growing demand for eco-friendly chemicals and sustainable practices in the chemical industry.

The compound's synthetic route is another area of interest. Many researchers search for: "How to synthesize 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde?" The synthesis typically involves multi-step reactions, starting from readily available precursors such as 1-methyl-3-(trifluoromethyl)-1H-pyrazole and 2,4-dichlorophenol. Optimizing these synthetic procedures to improve yield and reduce waste is a key focus for chemists working in process development.

In the pharmaceutical sector, pyrazole derivatives like 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde are being investigated for their potential biological activities. Recent studies have explored their role as enzyme inhibitors and receptor modulators, which could lead to the development of novel therapeutics. The trifluoromethyl group is often associated with improved pharmacokinetic properties, making it a valuable moiety in drug design.

From a commercial perspective, the demand for specialty chemicals like this compound is on the rise. Companies are increasingly investing in research to discover new applications and improve existing formulations. The global market for agrochemical intermediates is expected to grow significantly, driven by the need for higher agricultural productivity and sustainable farming practices.

In conclusion, 5-(2,4-Dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 321848-48-0) is a compound of great interest due to its structural uniqueness and potential applications. Whether in agrochemicals, pharmaceuticals, or material science, its versatility makes it a subject of ongoing research and development. As the scientific community continues to explore its properties and applications, this compound is likely to play a pivotal role in advancing various fields of chemistry.